Cas no 1036494-30-0 (3-Amino-4-chloro-N-(2-pyridinylmethyl)-benzenesulfonamide)

• Product Name: 3-Amino-4-chloro-N-(2-pyridinylmethyl)-benzenesulfonamide
• CAS No: 1036494-30-0
• Molecular Formula: C₁₂H₁₂ClN₃O₂S
• Molecular Weight: 297.760580062866
• CID: 4677661

3-Amino-4-chloro-N-(2-pyridinylmethyl)-benzenesulfonamide Properties

Names and Identifiers

• 3-amino-4-chloro-N-(pyridin-2-ylmethyl)benzenesulfonamide
• 3-AMINO-4-CHLORO-N-(2-PYRIDINYLMETHYL)-BENZENESULFONAMIDE
• BB 0260460

• InChIKey： DYTICOABWVRJLI-UHFFFAOYSA-N
• Inchi： 1S/C12H12ClN3O2S/c13-11-5-4-10(7-12(11)14)19(17,18)16-8-9-3-1-2-6-15-9/h1-7,16H,8,14H2
• SMILES： ClC1C=CC(=CC=1N)S(NCC1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 297.034
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 297.034
• Heavy Atom Count: 19
• Complexity: 385
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 93.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides